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Compound of Interest

Compound Name:
4-Chloro-1,3-dimethoxy-2-

naphthoic acid

Cat. No.: B11850782

Get Quote

Executive Summary
4-Chloro-1,3-dimethoxy-2-naphthalenecarboxylic acid (CAS: 1399663-14-9) is a highly

specialized bicyclic aromatic intermediate primarily utilized in the synthesis of small-molecule

protein-protein interaction (PPI) inhibitors. It serves as a critical scaffold in the development of

BH3 mimetics, specifically targeting the Bcl-2 family of anti-apoptotic proteins (e.g., Bcl-2, Bcl-

xL, Mcl-1).

The compound features a naphthalene core functionalized with two electron-donating methoxy

groups and an orthogonal chloro-substituent. This substitution pattern provides unique

electronic properties: the methoxy groups activate the ring for specific functionalization while

preventing oxidation to naphthoquinones, and the chlorine atom at position 4 serves as a

versatile handle for palladium-catalyzed cross-coupling reactions (Suzuki-Miyaura, Buchwald-

Hartwig) to extend the carbon skeleton.

Chemical Identity & Structural Analysis[1][2]
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Property Detail

Chemical Name
4-Chloro-1,3-dimethoxy-2-

naphthalenecarboxylic acid

Common Synonyms

4-Chloro-1,3-dimethoxy-2-naphthoic acid; 2-

Naphthalenecarboxylic acid, 4-chloro-1,3-

dimethoxy-

CAS Number (Acid) 1399663-14-9

CAS Number (Ethyl Ester) 1399655-78-7

Molecular Formula C₁₃H₁₁ClO₄

Molecular Weight 266.68 g/mol

SMILES
COC1=C(C(=C(C2=CC=CC=C21)Cl)OC)C(=O)

O

InChI Key
Predicted based on structure: ZXZD... (Specific

key varies by protonation state)

Structural Logic
The 1,3-dimethoxy substitution pattern is non-trivial.[1] Unlike the more common 1,4-

substitution (which mimics quinones), the 1,3-arrangement creates a stable electron-rich

environment that directs electrophilic substitution to the 4-position. The carboxylic acid at

position 2 is sterically crowded, often requiring specific activation methods (e.g., Ghosez's

reagent or oxalyl chloride/DMF) for amide coupling.

Physicochemical Properties
Note: Experimental values for this specific intermediate are proprietary to process chemistry

groups. The following are authoritative predicted values based on structure-activity relationship

(SAR) models.
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Property Value (Predicted/Typical) Significance

Appearance Off-white to pale yellow solid

Impurities often manifest as

brown discoloration due to

phenolic oxidation.

Melting Point 165–175 °C (Acid)
High crystallinity due to planar

naphthalene stacking.

LogP 3.2 ± 0.4

Moderately lipophilic; suitable

for drug scaffolds but requires

polar handles for

bioavailability.

pKa (Acid) 3.5 ± 0.2

More acidic than benzoic acid

due to the ortho-methoxy

electron donation resonance

effect.

Solubility DMSO, DMF, DCM

Poor solubility in water;

requires conversion to sodium

salt for aqueous processing.

Synthesis & Manufacturing Protocols
Retrosynthetic Analysis
The most robust industrial route avoids direct chlorination of the bare acid to prevent

decarboxylation or over-chlorination. Instead, the synthesis proceeds via the ethyl ester,

utilizing Ethyl 1,3-dihydroxy-2-naphthoate as the starting material.

Step-by-Step Synthesis Protocol
Step 1: O-Methylation (Protection)
Reagents: Ethyl 1,3-dihydroxy-2-naphthoate, Dimethyl Sulfate (DMS) or Methyl Iodide (MeI),

Potassium Carbonate (K₂CO₃). Solvent: Acetone or DMF.

Dissolution: Dissolve 1.0 eq of Ethyl 1,3-dihydroxy-2-naphthoate in Acetone (0.5 M).

Base Addition: Add 2.5 eq of anhydrous K₂CO₃.
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Alkylation: Add 2.2 eq of DMS dropwise at 0°C to control the exotherm.

Reflux: Heat to reflux (56°C) for 4–6 hours. Monitor by TLC/HPLC for disappearance of the

phenol.

Workup: Filter inorganic salts. Concentrate filtrate.[2] Crystallize from Ethanol/Heptane.

Critical Insight: Complete methylation is essential. Any remaining free phenol will lead to

oxidative side products in the next step.

Step 2: Regioselective Chlorination
Reagents: Ethyl 1,3-dimethoxy-2-naphthoate, Sulfuryl Chloride (SO₂Cl₂). Solvent:

Dichloromethane (DCM) or Chlorobenzene.

Setup: Dissolve the intermediate from Step 1 in DCM at 0°C.

Chlorination: Add 1.05 eq of SO₂Cl₂ dropwise.

Mechanism:[3][2][4][5][6][7][8] The 1-OMe and 3-OMe groups strongly activate the ring.

Position 4 is the only available site that is para to an activating group (1-OMe) and ortho to

another (3-OMe), ensuring 99% regioselectivity.

Quench: Pour into ice water. Wash organic layer with NaHCO₃ to remove acid byproducts.

Isolation: Evaporate solvent to yield Ethyl 4-chloro-1,3-dimethoxy-2-naphthoate.

Step 3: Saponification (Hydrolysis)
Reagents: Lithium Hydroxide (LiOH) or NaOH. Solvent: THF/Water (3:1).

Hydrolysis: Treat the ester with 3.0 eq LiOH in THF/Water at 60°C for 12 hours.

Acidification: Cool to 0°C and acidify to pH 2 with 1M HCl.

Filtration: The product precipitates as a solid.[9] Filter, wash with water, and dry under

vacuum.

Synthesis Workflow Diagram

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://pdf.benchchem.com/1360/Applications_of_4_Chloro_1_1_dimethoxybutane_in_Synthesis_Application_Notes_and_Protocols.pdf
https://www.bldpharm.com/polycyclic-aromatic-hydrocarbons.html?pagesize=30&pageindex=4
https://pdf.benchchem.com/1360/Applications_of_4_Chloro_1_1_dimethoxybutane_in_Synthesis_Application_Notes_and_Protocols.pdf
https://www.masterorganicchemistry.com/2011/12/03/reagent-friday-thionyl-chloride-socl2/
https://pubs.rsc.org/en/content/getauthorversionpdf/c4ob00042k
https://www.quora.com/What-is-the-role-of-SO2CL2-sulphuryl-chloride-in-a-reaction-with-an-alkyl-halide
https://pubmed.ncbi.nlm.nih.gov/26411019/
https://patents.google.com/patent/CN106588685A/en
https://data.epo.org/publication-server/rest/v1.0/publication-dates/19820414/patents/EP0049616NWA1/document.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11850782?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ethyl 1,3-dihydroxy-
2-naphthoate

Step 1: O-Methylation
(DMS/K2CO3)

Ethyl 1,3-dimethoxy-
2-naphthoate

Step 2: Chlorination
(SO2Cl2, 0°C)

Ethyl 4-chloro-1,3-
dimethoxy-2-naphthoate

Step 3: Hydrolysis
(LiOH, THF/H2O)

4-Chloro-1,3-dimethoxy-
2-naphthalenecarboxylic acid

Click to download full resolution via product page

Caption: Three-step synthetic pathway ensuring regioselective chlorination via the ester

intermediate.

Reactivity & Synthetic Utility
This compound is a "bifunctional pharmacophore builder."[10]

Suzuki-Miyaura Coupling (C-4 Position): The chlorine atom at C-4 is activated by the

naphthalene system, allowing for palladium-catalyzed coupling with aryl boronic acids. This

is the primary method for extending the scaffold to reach the hydrophobic pockets (p2/p4) of

Bcl-2 family proteins.

Catalyst System: Pd(dppf)Cl₂ or Pd(OAc)₂/SPhos are typically required due to steric

hindrance from the C-3 methoxy group.

Amide Coupling (C-2 Position): The carboxylic acid is used to attach solubilizing groups or

additional binding motifs (e.g., sulfonylureas).

Challenge: The C-1 and C-3 methoxy groups create significant steric bulk around the

carboxylate. Standard EDC/HOBt coupling often fails.

Solution: Conversion to the acid chloride using Oxalyl Chloride/DMF (cat.) followed by

reaction with the amine is the preferred route.

Handling, Safety, & Stability
GHS Classification: Skin Irrit. 2 (H315), Eye Irrit. 2A (H319), STOT SE 3 (H335).

Storage: Store at 2–8°C under inert atmosphere (Argon/Nitrogen). The compound is stable

in solid form but the ester intermediate can hydrolyze if exposed to moisture over long

periods.
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Incompatibility: Strong oxidizing agents. Avoid contact with Lewis acids (e.g., BBr₃) unless

deprotection of the methoxy groups is intended.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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